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Compound of Interest

Compound Name:
t-Butyl 3-(hydroxypropoxyl)-

propanoate

Cat. No.: B1654089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Based on publicly available information, t-Butyl 3-(hydroxypropoxy)propanoate is

primarily a chemical intermediate. Detailed experimental protocols, extensive biological activity

data, and established signaling pathway associations are not readily available in the public

domain. This guide provides a summary of the existing chemical and physical data.

Introduction
t-Butyl 3-(hydroxypropoxy)propanoate (CAS number 2100306-78-1) is a bifunctional organic

molecule. It incorporates a terminal hydroxyl (-OH) group and a tert-butyl ester protected

carboxylic acid.[1][2] This structure makes it a useful building block in organic synthesis,

particularly in the construction of larger molecules where sequential reactions at different

functional groups are required. The tert-butyl ester serves as a protecting group for the

carboxylic acid, which can be selectively removed under acidic conditions to liberate the free

acid for further modification.[1][2] The hydroxyl group provides a reactive site for various

transformations, such as etherification, esterification, or oxidation.
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The fundamental physicochemical properties of t-Butyl 3-(hydroxypropoxy)propanoate have

been compiled from various chemical databases and suppliers. These properties are essential

for its handling, storage, and application in experimental settings.

Property Value Source

CAS Number 2100306-78-1 [3]

Molecular Formula C₁₀H₂₀O₄ [3]

Molecular Weight 204.26 g/mol [3]

IUPAC Name
tert-butyl 3-(3-

hydroxypropoxy)propanoate
[3]

Appearance Colorless to light yellow liquid MedChemExpress

Density 1.016 ± 0.06 g/cm³ (Predicted) [4]

Boiling Point 291.1 ± 15.0 °C (Predicted) ChemBK

SMILES CC(C)(C)OC(=O)CCOCCCO [3]

InChIKey
NFYYXORESKNQKM-

UHFFFAOYSA-N
[3]

Synthesis and Reactivity
General Synthesis Approach
While specific, detailed experimental protocols for the synthesis of t-Butyl 3-

(hydroxypropoxy)propanoate are not published in peer-reviewed journals, a logical synthetic

route can be inferred from its structure. A plausible method would involve the Michael addition

of 1,3-propanediol to tert-butyl acrylate. This reaction would likely be catalyzed by a base.

A generalized workflow for such a synthesis is depicted below.
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Reactants Reaction Conditions
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Caption: Plausible synthetic workflow for t-Butyl 3-(hydroxypropoxy)propanoate.

Chemical Reactivity
The reactivity of t-Butyl 3-(hydroxypropoxy)propanoate is characterized by its two distinct

functional groups:

Hydroxyl Group: The primary alcohol can undergo typical reactions such as oxidation to an

aldehyde or carboxylic acid, esterification with carboxylic acids or acyl chlorides, and

etherification.

tert-Butyl Ester: This group is stable to many reaction conditions but can be selectively

cleaved under acidic conditions (e.g., trifluoroacetic acid) to yield the corresponding

carboxylic acid. This deprotection strategy is common in multi-step organic synthesis.

The dual functionality allows for its use as a linker molecule, where one end can be attached to

a substrate via the hydroxyl group, and the other end can be deprotected to reveal a carboxylic
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acid for conjugation to another molecule.

Potential Reaction Pathways
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Caption: Reactivity pathways of t-Butyl 3-(hydroxypropoxy)propanoate.

Potential Applications in Research and
Development
Given its structure, t-Butyl 3-(hydroxypropoxy)propanoate is a candidate for use in several

areas of chemical and pharmaceutical research:

Linker Chemistry: It can be used as a hydrophilic linker in the development of PROTACs

(Proteolysis Targeting Chimeras) or Antibody-Drug Conjugates (ADCs), connecting the

targeting moiety to the payload.

Polymer Synthesis: The hydroxyl group can serve as an initiator for ring-opening

polymerization to create block copolymers.

Functionalized Surfaces: It can be used to modify surfaces by attaching the hydroxyl end to

a solid support, leaving the protected carboxylic acid available for further functionalization

after deprotection.

Conclusion
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t-Butyl 3-(hydroxypropoxy)propanoate is a valuable synthetic intermediate due to its orthogonal

protecting group strategy. While detailed biological studies and experimental protocols are not

widely published, its chemical properties make it a versatile tool for chemists in the fields of

drug discovery, materials science, and biotechnology. Further research is needed to explore its

potential biological activities and to develop and publish detailed experimental procedures for

its synthesis and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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